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Compound of Interest

Compound Name: 1-(6-Bromopyridin-3-yl)ethanol

Cat. No.: B190142 Get Quote

Essential Safety Protocols for 1-(6-
Bromopyridin-3-yl)ethanol
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

1-(6-Bromopyridin-3-yl)ethanol. Given the absence of a specific Safety Data Sheet (SDS) for

this compound, the following guidance is synthesized from data on structurally related

molecules, including brominated organic compounds, pyridine derivatives, and ethanol.

Adherence to these protocols is essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure. The chemical structure of 1-(6-Bromopyridin-3-
yl)ethanol, featuring a brominated pyridine ring and an ethanol substituent, necessitates a

comprehensive approach to personal protection.
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Avoid latex gloves.[1][2]

Provides a barrier against skin

contact and absorption.

Pyridine and its derivatives can

be harmful upon skin contact.

[1][3][4]

Eye and Face Protection

Chemical splash goggles.[1][5]

A face shield should be worn in

conjunction with goggles if

there is a significant risk of

splashing.[2]

Protects eyes from splashes

and vapors that can cause

serious irritation.[2][3]

Skin and Body Protection

A chemical-resistant and

flame-retardant lab coat is

recommended.[2]

Protects against accidental

skin contact with the chemical.

[2] The flammability of pyridine

and ethanol derivatives makes

flame-retardant properties a

crucial safety feature.[3][6]

Respiratory Protection

All handling should occur in a

certified chemical fume hood

or a well-ventilated area.[1][5]

If ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

Pyridine derivatives can have

strong, unpleasant odors and

their fumes may cause

respiratory irritation,

headaches, and dizziness

upon inhalation.[1][2] Ethanol

vapors can also be harmful if

inhaled.[7]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

Handling:
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Ventilation: Always handle 1-(6-Bromopyridin-3-yl)ethanol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

potential sources of ignition.[3][6] Use non-sparking tools and ground all equipment to

prevent static discharge.[3][8]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3] Wash hands

thoroughly after handling the compound.[9]

Storage:

Container: Store in a tightly sealed, properly labeled, and chemically resistant container.[1]

[10]

Location: Keep the container in a cool, dry, and well-ventilated area, away from direct

sunlight and heat sources.[1][10]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,

strong acids, alkalis, and reducing agents to prevent hazardous reactions.[10]

Disposal Plan: Waste Management
The disposal of 1-(6-Bromopyridin-3-yl)ethanol and any contaminated materials must be

managed as hazardous waste in accordance with local, state, and federal regulations.

Waste Categorization and Collection:

Halogenated Organic Waste: All waste containing 1-(6-Bromopyridin-3-yl)ethanol,
including unused compound, solutions, and reaction byproducts, must be collected in a

designated container for halogenated organic waste.[10] Do not mix with non-halogenated

waste.[10]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and absorbent paper, should be disposed of as solid hazardous

waste.[10]

Spill Management:
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Minor Spills: In the event of a small spill, alert personnel in the immediate vicinity. If the

substance is flammable, extinguish all nearby ignition sources.[10] Absorb the spill with an

inert, non-combustible material like vermiculite or sand.[5] The absorbed material should

then be collected into a labeled hazardous waste container.[10]

Major Spills: For larger spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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